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Compound of Interest

Compound Name: 2-Hydroxydecanenitrile

Cat. No.: B15082039 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Hydroxydecanenitrile, also known as decanal cyanohydrin, is a valuable

bifunctional molecule containing both a hydroxyl and a nitrile group. This structure makes it a

useful intermediate in organic synthesis, particularly for the preparation of α-hydroxy acids, α-

amino acids, and other biologically relevant compounds. The nitrile group can be hydrolyzed to

a carboxylic acid or reduced to an amine, while the hydroxyl group can undergo various

transformations, making it a versatile building block in medicinal chemistry and drug

development. This document provides a detailed protocol for the gram-scale synthesis of 2-
hydroxydecanenitrile from decanal.

Experimental Protocol
This protocol describes the synthesis of 2-hydroxydecanenitrile via the nucleophilic addition

of a cyanide ion to decanal. The reaction generates hydrogen cyanide in situ from potassium

cyanide and a weak acid, which then reacts with the aldehyde.[1] Due to the high toxicity of

potassium cyanide and the hydrogen cyanide gas produced, this procedure must be performed

by trained personnel in a well-ventilated fume hood with strict adherence to all safety

precautions.

Materials and Reagents:
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Reagent/Material
Molecular Weight (
g/mol )

Quantity Moles (mmol)

Decanal 156.27 5.00 g (5.78 mL) 32.0

Potassium Cyanide

(KCN)
65.12 2.50 g 38.4

Acetic Acid (glacial) 60.05 2.31 g (2.20 mL) 38.4

Diethyl Ether 74.12 ~200 mL -

Saturated aq.

NaHCO₃
- ~100 mL -

Brine (Saturated aq.

NaCl)
- ~50 mL -

Anhydrous Sodium

Sulfate
142.04 ~10 g -

Silica Gel (for column) - As needed -

Hexane/Ethyl Acetate - As needed -

Equipment:

250 mL two-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice-water bath

Separatory funnel

Rotary evaporator

Glass column for chromatography
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Standard laboratory glassware

Personal Protective Equipment (lab coat, safety goggles, nitrile gloves)

Procedure:

Reaction Setup:

To a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a

dropping funnel, add decanal (5.00 g, 32.0 mmol) and diethyl ether (50 mL).

In a separate beaker, prepare a solution of potassium cyanide (2.50 g, 38.4 mmol) in 25

mL of deionized water.

Cool the flask containing the decanal solution to 0 °C using an ice-water bath.

Reaction Execution:

Slowly add the aqueous solution of potassium cyanide to the stirred solution of decanal in

the flask.

Prepare a solution of glacial acetic acid (2.20 mL, 38.4 mmol) in 25 mL of diethyl ether and

place it in the dropping funnel.

Add the acetic acid solution dropwise to the reaction mixture over a period of 30 minutes,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2

hours, then let it warm to room temperature and stir for another 4 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Workup and Isolation:

Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer. Wash the organic layer sequentially with 50 mL of saturated

aqueous sodium bicarbonate (NaHCO₃) solution (Caution: potential gas evolution), and 50

mL of brine.
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Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification:

Purify the crude 2-hydroxydecanenitrile by flash column chromatography on silica gel.

Elute with a hexane/ethyl acetate gradient (e.g., starting from 95:5 to 80:20) to isolate the

pure product.

Combine the fractions containing the product and remove the solvent under reduced

pressure to yield pure 2-hydroxydecanenitrile as a colorless to pale yellow oil.

Data Presentation
Table 1: Summary of a Representative Synthesis of 2-Hydroxydecanenitrile

Parameter Value

Starting Material Decanal

Product 2-Hydroxydecanenitrile

Molecular Formula C₁₀H₁₉NO

Molecular Weight ( g/mol ) 169.26

Theoretical Yield (g) 5.42

Actual Yield (g) 4.55

Yield (%) 84%

Physical Appearance Pale yellow oil

Table 2: Characterization Data (Expected)
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Analysis Expected Result

¹H NMR (CDCl₃)
δ 4.50 (t, 1H), 1.90-1.70 (m, 2H), 1.60-1.20 (m,

12H), 0.88 (t, 3H) ppm.

¹³C NMR (CDCl₃)
δ 120.1 (CN), 62.5 (CH-OH), 34.0, 31.8, 29.3,

29.2, 29.1, 24.5, 22.6, 14.1 ppm.

IR (neat)
ν 3400 (br, O-H), 2925, 2855 (C-H), 2245 (w,

C≡N) cm⁻¹.

Mass Spec (EI)
m/z (relative intensity): 169 [M⁺] (low or absent),

154, 140, 126, 112, 98, 84, 70, 56.

Diagrams
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1. Reaction Setup

2. Reaction

3. Workup

4. Purification

Decanal in Diethyl Ether

Reaction Flask at 0 °C

Aqueous KCN Solution

Stir at 0 °C, then RT

Acetic Acid in Ether

Separatory Funnel
(Wash with NaHCO₃, Brine)

Dry with Na₂SO₄

Evaporation (Rotovap)

Silica Gel Column Chromatography

Pure 2-Hydroxydecanenitrile

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Hydroxydecanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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